4,7-dimethoxy-2,3-dihydro-1H-indene

• IUPAC Name: 4,7-dimethoxy-2,3-dihydro-1H-indene
• InChI: InChI=1S/C11H14O2/c1-12-10-6-7-11(13-2)9-5-3-4-8(9)10/h6-7H,3-5H2,1-2H3
• InChI Key: LLEXQSUNVYKGSH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2CCCC2=C(C=C1)OC
• Molecular Formula: C11H14O2
• DSSTOX Substance ID: DTXSID201292999
• Molecular Weight: 178.23 g/mol
• CAS RN: 38998-05-9

Description

4,7-dimethoxy-2,3-dihydro-1H-indene, also known as 4,7-dimethoxyindane, is a chemical compound with the molecular formula C11H14O2. It has a molecular weight of 178.23.

Molecular Structure Analysis

The molecular structure of 4,7-dimethoxy-2,3-dihydro-1H-indene consists of an indene ring, which is a fused cyclopentene and benzene ring, with two methoxy (–OCH3) groups attached at the 4 and 7 positions.

Scientific Research Applications

Dopamine Receptor Agonist

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Cardiovascular Actions

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Locomotor Activity

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Inhibition of Dopa Accumulation

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Mechanism of Action

Target of Action

4,7-Dimethoxyindane, also known as RDS-127, primarily targets dopamine receptors , specifically the D2-like receptors . These receptors play a crucial role in the regulation of mood, reward, and motor control in the central nervous system .

Mode of Action

RDS-127 acts as an agonist at the D2-like receptors . This means it binds to these receptors and activates them, mimicking the action of dopamine. In addition to its dopaminergic effects, RDS-127 also exhibits some serotonin and adrenergic agonist effects , as well as some anticholinergic action .

Biochemical Pathways

Upon activation of the D2-like receptors, RDS-127 influences several biochemical pathways. It inhibits the accumulation of dopa in the caudate nucleus and olfactory tubercle, a process associated with the regulation of dopamine levels .

Pharmacokinetics

Its potent and long-lasting effects suggest good bioavailability and efficient distribution within the body .

Result of Action

The activation of D2-like receptors by RDS-127 leads to various physiological effects. It produces both anorectic (appetite-suppressing) and pro-sexual effects in animal studies . Additionally, it has been found to decrease the firing of neurons in the pars compacta of the substantia nigra, a region of the brain involved in movement and reward .

Synthesis routes and methods I

Procedure details

To the cooled and stirred suspension of 4,7-Dimethoxyindan-1-one (35 gm, 0.182 mole) in Triethyl silane (105.7 gm, 0.909 mole), added Trifluoroacetic acid (350 ml) at 10-15° C. The stirring was continued at room temperature for 2 hours and quenched into the water. It was extracted with Ethyl acetate. The Ethyl acetate layer was washed with Sodium bicarbonate solution, dried over Sodium sulphate and evaporated to give crude mass which was purified by column chouromatography using 5% Ethyl acetate in hexane (22.5 gm).

Synthesis routes and methods II

Procedure details

A mixture of intermediate A (19 g, 99 mmole), perchloric acid (2.5 ml of a 70% aqueous solution) and 10% palladium on carbon catalyst (2 g) in acetic acid (250 ml) was placed in a Paar bottle and shaken under 40 psi (2.75 bars) of hydrogen in a Paar shaker apparatus for 15 hours. Solid potassium acetate was added, and the mixture was filtered through a Celite pad. The Celite pad was washed with tetrahydrofuran, and the combined filtrates were poured into ice water (2 liters). The resulting white solid was isolated by filtration, washed with water, and dried under vacuum. Chromatography (silica, dichloromethane) afforded the desired product, 4,7-dimethoxyindane (intermediate B) as a white solid (8.5 g). White needles were obtained from ethanol:water (1:1), mp 82°-84°.

Synthesis routes and methods III

Procedure details

A mixture of intermediate A (1 g, 6 mmole), 1,3-cyclohexadiene (0.6 ml, 6 mmole), and toluene (15 ml) was refluxed about 15 hours under a nitrogen atmosphere. The solvent was removed under reduced pressure to yield 1.5 g of crude Diels-Alder adduct (intermediate B), which was used directly in the next step.